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Compound of Interest

Compound Name: Octadecanamide, N-octadecyl-

Cat. No.: B077672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-octadecyloctadecanamide, also known by its synonym N-octadecylstearamide, is a long-

chain saturated fatty acid amide with the CAS registry number 13276-08-9. This technical guide

provides a comprehensive overview of its chemical and physical properties, synonyms, and

available technical data. While direct experimental studies on the specific biological activities of

N-octadecyloctadecanamide are limited, this guide also explores the broader context of long-

chain fatty acid amides in biological systems to offer insights into its potential roles and

mechanisms of action.

Chemical and Physical Properties
N-octadecyloctadecanamide is a waxy, white solid at room temperature.[1] Its long

hydrocarbon chains contribute to its nonpolar and hydrophobic nature.[2] The quantitative

physical and chemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Reference(s)

Molecular Formula C₃₆H₇₃NO [3]

Molecular Weight 535.97 g/mol [3]

Melting Point 95-96 °C [4]

Boiling Point 628.7 ± 18.0 °C (Predicted) [4]

Density 0.852 ± 0.06 g/cm³ (Predicted) [4]

Vapor Pressure 0.004 Pa at 25°C [4]

Water Solubility 50.6 µg/L at 20°C (Predicted) [4]

logP (Octanol-Water Partition

Coefficient)
6.5 at 20°C [4]

pKa 16.43 ± 0.46 (Predicted) [4]

Synonyms
A variety of synonyms are used in literature and commercial listings to refer to CAS number

13276-08-9. Understanding these is crucial for comprehensive literature searches.
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Synonym

N-Octadecylstearamide

Octadecyl stearamide

Stearyl stearamide

Octadecanamide, N-octadecyl-

N-Stearylstearamide

n-octadecyl-octadecanamid

N-octadecyl-Octadecanamide

Nikka Amide S

Nikkamide S

N-Stearylstearic acid amide

Experimental Protocols
Synthesis of N-Octadecyloctadecanamide
A common method for the synthesis of N-octadecyloctadecanamide is the reaction of

octadecanoyl chloride with octadecylamine.[5]

Materials:

Octadecanoyl chloride

Octadecylamine

Triethylamine

Dichloromethane

Hexane

Methanol
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Procedure:

Dissolve octadecanoyl chloride in dichloromethane.

Add crude octadecylamine to the solution with stirring.

Add triethylamine and hexane to the reaction mixture.

Heat the solution to 45°C and stir for one hour.

Cool the solution and filter the precipitate.

Wash the collected precipitate with methanol.

Recrystallize the product from dichloromethane to yield N-octadecyloctadecanamide as a

white powder.

Disclaimer: This is a generalized protocol and may require optimization for specific laboratory

conditions and desired purity.

Potential Biological Significance and Signaling
Pathways
Direct experimental evidence for the biological activity and specific signaling pathways of N-

octadecyloctadecanamide is not extensively documented in publicly available research.

However, as a very-long-chain fatty acid (VLCFA) derivative, its biological roles can be inferred

from the well-established functions of this lipid class, particularly their incorporation into

sphingolipids, which are critical components of cellular membranes and are involved in signal

transduction.[6]

VLCFAs are synthesized in the endoplasmic reticulum from long-chain fatty acids.[6] They are

essential for the formation of ceramides, which are precursors for more complex sphingolipids.

[7] These lipids play crucial roles in maintaining the structural integrity of membranes and

forming lipid rafts, which are specialized membrane microdomains that organize signaling

proteins.[8] Disruptions in VLCFA metabolism have been linked to various pathological

conditions.[8]
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The following diagram illustrates a generalized pathway for the biosynthesis of VLCFAs and

their incorporation into sphingolipids, providing a potential context for the biological fate of N-

octadecyloctadecanamide's constituent fatty acid.
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VLCFA Biosynthesis and Sphingolipid Pathway

Experimental Workflows
The analysis and characterization of N-octadecyloctadecanamide and similar lipids in biological

matrices typically involve a multi-step workflow. A generalized experimental workflow for

lipidomics, which would be applicable for studying this compound, is presented below. This

workflow highlights the key stages from sample preparation to data analysis.
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Biological Sample
(Tissue, Cells, Biofluid)

Lipid Extraction
(e.g., Bligh-Dyer, MTBE)
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LC-MS/MS Analysis
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Data Processing
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Generalized Lipidomics Experimental Workflow
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Safety and Handling
Based on available safety data sheets, N-octadecyloctadecanamide is generally not classified

as a hazardous substance.[9] However, standard laboratory safety practices should always be

observed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[10]

Handling: Avoid breathing dust. Avoid contact with skin and eyes.[11]

Storage: Keep in a dry, cool, and well-ventilated place. Keep the container tightly closed.[10]

Incompatibilities: Avoid contact with strong acids, acid anhydrides, and acid chlorides.[10]

For detailed safety information, it is recommended to consult the specific Safety Data Sheet

(SDS) provided by the supplier.

Conclusion
N-octadecyloctadecanamide (CAS 13276-08-9) is a well-characterized long-chain fatty acid

amide in terms of its chemical and physical properties. While its primary applications have been

in industrial settings, its structural similarity to biologically active lipids suggests potential roles

in cellular processes. Further research is warranted to elucidate its specific biological functions

and mechanisms of action, which could open new avenues for its application in life sciences

and drug development. The experimental workflows and theoretical signaling pathways

presented in this guide provide a framework for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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